methyl N-[(1,3-benzoxazol-2-ylthio)acetyl]leucinate

• IUPAC Name: methyl 2-[[2-(1,3-benzoxazol-2-ylsulfanyl)acetyl]amino]-4-methylpentanoate
• InChI: InChI=1S/C16H20N2O4S/c1-10(2)8-12(15(20)21-3)17-14(19)9-23-16-18-11-6-4-5-7-13(11)22-16/h4-7,10,12H,8-9H2,1-3H3,(H,17,19)
• InChI Key: BJHZGEKKMNVQKS-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CC(C(=O)OC)NC(=O)CSC1=NC2=CC=CC=C2O1
• Molecular Formula: C16H20N2O4S
• Molecular Weight: 336.4 g/mol

Description

Methyl N-[(1,3-benzoxazol-2-ylthio)acetyl]leucinate is a chemical compound that has been gaining attention in the scientific community due to its potential applications in various fields. This compound is a leucine derivative that has been synthesized using a specific method.

Mechanism of Action

The mechanism of action of methyl N-[(1,3-benzoxazol-2-ylthio)acetyl]leucinate is not fully understood. However, it is believed that the compound binds to proteins and other biomolecules through non-covalent interactions such as hydrogen bonding and hydrophobic interactions. This binding results in a change in the fluorescence properties of the compound, which can be used to detect and visualize the biomolecules.
Biochemical and Physiological Effects:
This compound has been shown to have minimal biochemical and physiological effects. It is not toxic to cells and does not interfere with cellular processes. This makes it an ideal probe for studying biological systems.

Advantages and Limitations for Lab Experiments

One of the main advantages of using methyl N-[(1,3-benzoxazol-2-ylthio)acetyl]leucinate in lab experiments is its high selectivity for proteins and other biomolecules. This allows for specific targeting and imaging of these molecules in live cells. However, one limitation of this compound is its relatively low photostability, which can limit its use in long-term imaging experiments.

Future Directions

There are several future directions for the use of methyl N-[(1,3-benzoxazol-2-ylthio)acetyl]leucinate in scientific research. One direction is the development of more photostable analogs of the compound that can be used for long-term imaging experiments. Another direction is the use of the compound in drug discovery, where it can be used to screen for compounds that bind to specific proteins. Additionally, the compound can be used in the development of biosensors for detecting biomolecules in environmental and clinical samples.
Conclusion:
In conclusion, this compound is a promising compound that has potential applications in various fields. Its high selectivity for proteins and other biomolecules makes it useful for studying biological systems, while its minimal biochemical and physiological effects make it safe for use in lab experiments. With further research, this compound could have even more applications in the future.

Synthesis Methods

The synthesis of methyl N-[(1,3-benzoxazol-2-ylthio)acetyl]leucinate involves the reaction of N-acetyl-L-leucine with 2-mercaptobenzoxazole in the presence of triethylamine and N,N'-dicyclohexylcarbodiimide (DCC). The reaction takes place under mild conditions and yields the desired compound in good yield.

Scientific Research Applications

Methyl N-[(1,3-benzoxazol-2-ylthio)acetyl]leucinate has been used in scientific research for various applications. One of the most promising applications is its use as a fluorescent probe for imaging biological systems. This compound has been shown to selectively bind to proteins and other biomolecules and emit fluorescence upon excitation. This property makes it useful for studying the localization and dynamics of proteins in live cells.